Cas no 112981-50-7 (2-methoxyethyl trifluoromethanesulfonate)

• Product Name: 2-methoxyethyl trifluoromethanesulfonate
• CAS No: 112981-50-7
• MF: C₄H₇O₄F₃S
• MW: 208.156
• CID: 2609867
• Update Time: 2025-07-22

2-methoxyethyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl trifluoromethanesulfonate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 2-methoxyethyl trifluoromethanesulfonate

Comprehensive Overview of 2-Methoxyethyl Trifluoromethanesulfonate (CAS No. 112981-50-7): Properties, Applications, and Industry Trends

2-Methoxyethyl trifluoromethanesulfonate (CAS No. 112981-50-7) is a specialized organofluorine compound widely recognized for its role as a versatile alkylating agent and synthetic intermediate in organic chemistry. This compound, often abbreviated as MOETf, features a unique molecular structure combining a methoxyethyl group with a highly reactive trifluoromethanesulfonate moiety. Its chemical reactivity and solubility properties make it valuable for nucleophilic substitution reactions, particularly in pharmaceutical and materials science research.

The growing demand for fluorinated building blocks in drug discovery has positioned 2-methoxyethyl trifluoromethanesulfonate as a compound of significant interest. Researchers frequently search for "MOETf synthesis methods" or "CAS 112981-50-7 applications" when developing novel API intermediates or electrolyte additives. The compound's ability to introduce methoxyethyl groups under mild conditions aligns with modern green chemistry principles, a key concern in sustainable pharmaceutical manufacturing.

In material science, 112981-50-7 demonstrates utility in modifying polymer side chains to enhance thermal stability. Recent patents highlight its use in creating ion-conductive membranes for energy storage devices, addressing the booming demand for battery technology innovations. This application resonates with current searches for "fluorinated compounds in lithium-ion batteries" and "advanced electrolyte formulations," reflecting industry trends toward improved energy density solutions.

The physicochemical properties of 2-methoxyethyl trifluoromethanesulfonate contribute to its broad applicability. With a molecular weight of 208.15 g/mol and characteristic lipophilic nature, it exhibits optimal reaction kinetics in both polar aprotic solvents and some hydrocarbon media. Analytical chemists often investigate "CAS 112981-50-7 spectroscopic data" or "MOETf stability studies" when developing new analytical methods for quality control in fine chemical production.

Emerging research explores 112981-50-7 in click chemistry applications, particularly where traditional triflate reagents prove too reactive. This addresses frequent queries about "mild triflate alternatives" in complex molecular constructions. The compound's balanced electrophilicity makes it suitable for protecting group chemistry in multi-step syntheses, a technique increasingly important in bioconjugation and prodrug development strategies.

From a commercial perspective, 2-methoxyethyl trifluoromethanesulfonate availability remains limited to specialized fine chemical suppliers, prompting searches for "CAS 112981-50-7 suppliers" and "MOETf custom synthesis." The compound's storage requirements (typically under inert atmosphere at low temperatures) and handling considerations are frequently discussed topics in technical forums, emphasizing the need for proper laboratory safety protocols when working with reactive esters.

Future developments surrounding CAS 112981-50-7 may involve its application in flow chemistry systems, where controlled addition of reactive intermediates becomes crucial. The compound's potential in continuous manufacturing processes aligns with pharmaceutical industry shifts toward Industry 4.0 technologies. Additionally, its role in synthesizing fluorinated liquid crystals for display technologies continues to attract materials science interest, particularly for "low-voltage electro-optic materials" research.

Quality specifications for 2-methoxyethyl trifluoromethanesulfonate typically emphasize purity levels (>98%) and water content limits (<0.5%), parameters frequently searched by quality assurance professionals. Advanced chromatographic techniques including HPLC-MS and 19F NMR have become standard for characterizing this compound, addressing common queries about "MOETf analytical methods" in peer-reviewed literature.

In conclusion, 112981-50-7 represents a valuable tool for synthetic chemists exploring regioselective alkylation strategies. Its combination of structural features and controlled reactivity continues to inspire innovative applications across multiple chemistry-driven industries, from medicinal chemistry to advanced material engineering. As research into fluorine-containing compounds expands, the importance of specialized reagents like 2-methoxyethyl trifluoromethanesulfonate will undoubtedly grow.